N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C21H22N2O4/c1-4-27-18-7-5-17(6-8-18)23(14(2)24)13-16-11-15-12-19(26-3)9-10-20(15)22-21(16)25/h5-12H,4,13H2,1-3H3,(H,22,25)
• InChI Key: KECGUNKUAANQKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=C(C=CC(=C3)OC)NC2=O)C(=O)C
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to be effective in preclinical studies for the treatment of neuropathic pain.

Mechanism of Action

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide is a selective antagonist of the AT2R, which is expressed in peripheral sensory neurons. By blocking the AT2R, this compound is thought to reduce the hypersensitivity of these neurons that is associated with neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain behaviors in preclinical models of neuropathic pain. It has also been shown to reduce the activity of peripheral sensory neurons in these models, suggesting that it acts directly on these neurons to reduce their hypersensitivity.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide is that it has been shown to be effective in reducing pain behaviors in preclinical models of neuropathic pain. However, one limitation is that it has only been tested in a limited number of animal models, and more studies are needed to fully understand its potential therapeutic applications.

Future Directions

There are several potential future directions for the development of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide. One possibility is to explore its use in combination with other drugs for the treatment of neuropathic pain. Another direction is to investigate its potential use in other pain conditions, such as inflammatory pain or cancer pain. Finally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential biomarkers that could be used to predict its efficacy in individual patients.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide involves several steps, including the reaction of 4-ethoxyaniline with 2-hydroxy-6-methoxyquinoline-3-carbaldehyde to form a Schiff base. This is then reduced to the corresponding amine, which is then coupled with N-(2-bromoacetyl)-N-ethoxyacetamide to form the final product.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)acetamide has been extensively studied in preclinical models of neuropathic pain, where it has been shown to be effective in reducing pain behaviors. It has also been shown to be effective in reducing pain in human clinical trials, where it has been well-tolerated and shown to have a good safety profile.